5-[(Z)-1-benzofuran-2-ylmethylidene]-1,3-thiazolane-2,4-dione

• IUPAC Name: (5Z)-5-(1-benzofuran-2-ylmethylidene)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C12H7NO3S/c14-11-10(17-12(15)13-11)6-8-5-7-3-1-2-4-9(7)16-8/h1-6H,(H,13,14,15)/b10-6-
• InChI Key: JMRQNSULIHRDLN-POHAHGRESA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C=C3C(=O)NC(=O)S3
• Isomeric SMILES: C1=CC=C2C(=C1)C=C(O2)/C=C\3/C(=O)NC(=O)S3
• Molecular Formula: C12H7NO3S
• Molecular Weight: 245.26 g/mol
• CAS No.: 503827-36-9

Description

5-[(Z)-1-benzofuran-2-ylmethylidene]-1,3-thiazolane-2,4-dione is a useful research compound. Its molecular formula is C12H7NO3S and its molecular weight is 245.25. The purity is usually 95%.
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Scientific Research Applications

Cascade Synthesis and Chemical Properties

5-[(Z)-1-benzofuran-2-ylmethylidene]-1,3-thiazolane-2,4-dione and its derivatives are primarily investigated for their chemical properties and synthesis processes. Kravchenko et al. (2014) studied the cascade synthesis of a related compound, imidazo[4,5-e]thiazolo[2,3-c][1,2,4]triazine derivative, which involved aldol condensation and intramolecular ring-opening/closing reactions, highlighting the compound's chemical reactivity and potential in synthesis pathways (Kravchenko et al., 2014).

Pharmaceutical Research: Synthesis and Biological Activity

Some derivatives of this compound have been synthesized and evaluated for their biological activities, such as antimicrobial and analgesic properties. For instance, Venkatesh et al. (2010) developed a series of thiazolidinone derivatives and evaluated their antimicrobial and analgesic activities (Venkatesh et al., 2010). Similarly, Jat et al. (2006) synthesized pyrazolo-thiazolyl alkoxy-1H-isoindole-1, 3(2H)-dione derivatives and assessed their antimicrobial activities (Jat et al., 2006).

Pharmaceutical Research: Antidiabetic and Anticancer Studies

Compounds related to this compound have been investigated for their potential in treating diseases like diabetes and cancer. Gutiérrez-Hernández et al. (2019) synthesized benzimidazole-thiazolidinedione hybrids and evaluated their antihyperglycemic action, indicating potential therapeutic applications in diabetes (Gutiérrez-Hernández et al., 2019). Li Zi-cheng (2013) reported on the synthesis of 5-[(1H-indol-3-yl)methylene]thiazolidine-2,4-dione derivatives and their anticancer activity, providing insights into their potential as cancer inhibitory agents (Li Zi-cheng, 2013).